Cas no 35010-17-4 (Benzene, 1-nitro-2-(phenylethynyl)-)

• Product Name: Benzene, 1-nitro-2-(phenylethynyl)-
• CAS No: 35010-17-4
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• CID: 1467190
• PubChem ID: 4522775
• Update Time: 2025-04-20

Benzene, 1-nitro-2-(phenylethynyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-(phenylethynyl)-
• 1-(2-(2-nitrophenyl)ethynyl)benzene
• 1-Nitro-2-(phenylethynyl)benzene
• 35010-17-4
• AKOS024367882
• MFCD00846859
• SCHEMBL2775290
• 2-nitrotolane

• Inchi： 1S/C14H9NO2/c16-15(17)14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-9H
• InChI Key： OXTHQALUIYPPEV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1C#CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 223.06337
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14